Cas no 850471-87-3 (2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide
• CAS No: 850471-87-3
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.4598
• CID: 5460466
• Update Time: 2025-05-25

2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]acetamide
• 2-(3,4-dimethoxyphenyl)-N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)acetamide
• VU0504314-1
• 2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide

• Inchi： 1S/C18H24N2O3S/c1-20(2)14(17-6-5-9-24-17)12-19-18(21)11-13-7-8-15(22-3)16(10-13)23-4/h5-10,14H,11-12H2,1-4H3,(H,19,21)
• InChI Key： DKBFAEMLRGZJKG-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 395
• XLogP3: 2.4
• Topological Polar Surface Area: 79

Additional information on 2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide

Compound CAS No. 850471-87-3: 2-(3,4-Dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide

The compound 2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide (CAS No. 850471-87-3) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule consists of a dimethoxyphenyl group, a dimethylamino substituent, and a thiophene moiety, all of which contribute to its diverse chemical and biological characteristics.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiophen-2-yl group in this compound suggests potential anti-inflammatory activity, as thiophenes are known to modulate inflammatory pathways through their interaction with specific cellular receptors. Additionally, the dimethoxyphenyl group is associated with antioxidant properties, which could enhance the compound's ability to combat oxidative stress-related diseases.

The dimethylamino substituent plays a crucial role in modulating the compound's pharmacokinetic properties. This group increases the molecule's lipophilicity, which may improve its bioavailability and ability to cross cellular membranes. Recent research has emphasized the importance of such modifications in enhancing drug delivery systems, particularly for compounds targeting chronic diseases like cancer and neurodegenerative disorders.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that similar compounds with thiophene moieties exhibit selective cytotoxicity against various cancer cell lines. The combination of the dimethoxyphenyl, dimethylamino, and thiophen-2-yl groups in this molecule creates a unique pharmacophore that may target multiple signaling pathways involved in cancer progression.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of its production. These methods not only reduce reaction times but also minimize the generation of hazardous byproducts, aligning with green chemistry principles.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These analyses have confirmed its molecular structure and purity, ensuring its reliability for further biological testing.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and efficacy through structural modifications. For instance, researchers are exploring the addition of hydroxyl or amino groups to enhance its solubility without compromising its therapeutic potential. Such modifications could pave the way for more effective drug delivery systems tailored to specific patient populations.

In conclusion, CAS No. 850471-87-3, or 2-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide, represents a cutting-edge molecule with significant potential in therapeutic applications. Its unique structure and functional groups make it a valuable candidate for further exploration in drug discovery programs targeting inflammation, oxidative stress, and cancer.